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Compound of Interest

Compound Name: Tamra-peg4-cooh

Cat. No.: B12380465 Get Quote

In-Depth Technical Guide to TAMRA-PEG4-
COOH
For Researchers, Scientists, and Drug Development Professionals

Introduction
TAMRA-PEG4-COOH is a fluorescent labeling reagent widely utilized in biological research

and drug development. It comprises a tetramethylrhodamine (TAMRA) fluorophore linked to a

carboxylic acid via a 4-unit polyethylene glycol (PEG) spacer. This combination of a bright,

photostable dye and a flexible, hydrophilic linker makes it an invaluable tool for the fluorescent

labeling of a variety of biomolecules, including peptides, proteins, antibodies, and

oligonucleotides. The terminal carboxylic acid group allows for covalent conjugation to primary

amines on target molecules, typically through the formation of a stable amide bond. This guide

provides a comprehensive overview of the properties, applications, and experimental protocols

associated with TAMRA-PEG4-COOH.

Core Properties
The fundamental characteristics of TAMRA-PEG4-COOH are summarized below, providing a

quick reference for experimental design.
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Property Value Reference(s)

Molecular Weight 677.74 g/mol [1]

Chemical Formula C36H43N3O10 [1][2][3]

Excitation Maximum (λex) ~553 nm [2]

Emission Maximum (λem) ~575 nm [2]

Appearance Red solid

Solubility Water, DMSO, DMF [2]

Reactive Group Carboxylic Acid (-COOH)

Target Functional Group Primary Amines (-NH2)

Experimental Protocols
The conjugation of TAMRA-PEG4-COOH to biomolecules is most commonly achieved through

a two-step process involving the activation of the carboxylic acid group followed by its reaction

with a primary amine on the target molecule. The use of 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) is a widely adopted

method for this purpose.

General Protocol for Labeling Amine-Containing
Molecules with TAMRA-PEG4-COOH
This protocol provides a general framework for the conjugation of TAMRA-PEG4-COOH to

proteins or other molecules containing primary amines. Optimization may be required for

specific applications.

Materials:

TAMRA-PEG4-COOH

Amine-containing molecule (e.g., protein, peptide)

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0
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Coupling Buffer: 0.1 M Phosphate Buffered Saline (PBS), pH 7.2-7.5

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS

Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine

Desalting column or dialysis equipment

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Procedure:

Dissolve TAMRA-PEG4-COOH: Prepare a stock solution of TAMRA-PEG4-COOH in

anhydrous DMF or DMSO. The concentration will depend on the specific application and the

scale of the reaction.

Prepare the Amine-Containing Molecule: Dissolve the biomolecule to be labeled in the

Coupling Buffer at a suitable concentration.

Activate TAMRA-PEG4-COOH:

In a separate tube, add the desired molar excess of TAMRA-PEG4-COOH to the

Activation Buffer.

Add a molar excess of EDC and NHS (or Sulfo-NHS) to the TAMRA-PEG4-COOH
solution. A common starting point is a 2-5 fold molar excess of EDC/NHS over TAMRA-
PEG4-COOH.

Incubate the activation reaction for 15-30 minutes at room temperature.

Conjugation Reaction:

Add the activated TAMRA-PEG4-NHS ester solution to the solution of the amine-

containing molecule.
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The pH of the reaction mixture should be adjusted to 7.2-7.5 using the Coupling Buffer to

facilitate the reaction with primary amines.

Incubate the reaction for 2 hours to overnight at room temperature or 4°C, with gentle

mixing. The optimal time and temperature should be determined empirically.

Quench the Reaction: Add the Quenching Buffer to the reaction mixture to quench any

unreacted NHS-ester. Incubate for 15-30 minutes at room temperature.

Purification: Remove excess, unreacted dye and byproducts by size exclusion

chromatography (e.g., a desalting column) or dialysis against an appropriate buffer.

Experimental Workflow for Amine Labeling
The following diagram illustrates the general workflow for labeling a primary amine-containing

molecule with TAMRA-PEG4-COOH.
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Caption: General workflow for labeling biomolecules with TAMRA-PEG4-COOH.

Signaling Pathway Visualization
While TAMRA-PEG4-COOH is a labeling reagent and not directly involved in signaling

pathways, it is a crucial tool for studying them. For instance, a TAMRA-labeled antibody can be

used to visualize a specific receptor in a signaling cascade through immunofluorescence

microscopy.
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The following diagram illustrates a simplified, hypothetical signaling pathway where a TAMRA-

labeled antibody could be used to detect the activation of a receptor tyrosine kinase (RTK).

Cell Membrane

Cytoplasm

Ligand

Receptor Tyrosine
Kinase (RTK)

Binds

Phosphorylated RTK

Autophosphorylation

Downstream
Signaling Cascade

Activates

Cellular Response

TAMRA-labeled
Antibody

Binds to
Phosphorylated Site

Click to download full resolution via product page

Caption: Use of a TAMRA-labeled antibody to detect receptor activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/tamra-peg4-cooh.html?locale=ko-KR
https://broadpharm.com/product/bp-23793
https://shop.sichem.de/en/sc-8710.html
https://www.benchchem.com/product/b12380465#tamra-peg4-cooh-molecular-weight-and-formula
https://www.benchchem.com/product/b12380465#tamra-peg4-cooh-molecular-weight-and-formula
https://www.benchchem.com/product/b12380465#tamra-peg4-cooh-molecular-weight-and-formula
https://www.benchchem.com/product/b12380465#tamra-peg4-cooh-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12380465?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

